Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate
Overview
Description
Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate, also known as MATC, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the thiazole family of compounds, which have been found to exhibit a range of biological activities. MATC has been shown to have potential applications in cancer treatment, as well as in the treatment of other diseases.
Mechanism of Action
The mechanism of action of Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate is not yet fully understood, but it is believed to involve the inhibition of enzymes involved in cell growth and proliferation. Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair. This inhibition may contribute to the anti-tumor effects of Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate.
Biochemical and Physiological Effects:
Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate has been found to have a range of biochemical and physiological effects. In addition to its anti-tumor effects, Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate has been shown to have anti-inflammatory and antioxidant properties. It has also been found to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize, and it has been shown to have potent biological activity. However, there are also some limitations to its use. Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate is not very water-soluble, which can make it difficult to work with in some experiments. Additionally, its mechanism of action is not yet fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several potential future directions for research on Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate. One area of interest is the development of Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate derivatives with improved solubility and bioavailability. Another area of research is the investigation of Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate's effects on other diseases, such as neurodegenerative diseases and inflammatory disorders. Additionally, further studies are needed to elucidate the mechanism of action of Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate and to identify potential molecular targets for its therapeutic effects.
Scientific Research Applications
Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate has been the subject of numerous scientific studies, with researchers investigating its potential applications in cancer treatment. In one study, Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate was found to inhibit the growth of human leukemia cells in vitro. Another study found that Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate had anti-tumor effects in mice with lung cancer. These findings suggest that Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate may have potential as a therapeutic agent for the treatment of cancer.
properties
IUPAC Name |
methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2S/c1-7-5-3-4-6-8(7)10-9(13)11(17-14-10)12(15)16-2/h3-6H,13H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTVHCCQSRGQEQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NSC(=C2N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate | |
CAS RN |
1463500-53-9 |
Source
|
| Record name | methyl 4-amino-3-(2-methylphenyl)-1,2-thiazole-5-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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